Cas no 345903-03-9 (4-Chloromethyl-3-fluoro-benzonitrile)

• Product Name: 4-Chloromethyl-3-fluoro-benzonitrile
• CAS No: 345903-03-9
• MF: C₈H₅ClFN
• MW: 169.583404302597
• MDL: MFCD18394050
• CID: 1029684
• PubChem ID: 9834070
• Update Time: 2025-10-18

4-Chloromethyl-3-fluoro-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-fluorobenzonitrile
• 4-Chloromethyl-3-fluoro-benzonitrile
• A912250
• 4-Chloromethyl-3-fluorobenzonitrile
• SCHEMBL6942504
• G22460
• DTXSID30431444
• EN300-1601496
• MFCD18394050
• AKOS014096715
• VNA90303
• SB36742
• DB-021690
• 345903-03-9

• MDL： MFCD18394050
• Inchi： 1S/C8H5ClFN/c9-4-7-2-1-6(5-11)3-8(7)10/h1-3H,4H2
• InChI Key： HBJIJFADGURZGI-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C#N)=CC=1F

Computed Properties

• Exact Mass: 169.0094550g/mol
• Monoisotopic Mass: 169.0094550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 23.8Ų

4-Chloromethyl-3-fluoro-benzonitrile Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 4-Chloromethyl-3-fluoro-benzonitrile

Comprehensive Overview of 4-Chloromethyl-3-fluoro-benzonitrile (CAS No. 345903-03-9)

4-Chloromethyl-3-fluoro-benzonitrile (CAS No. 345903-03-9) is a specialized fluorinated aromatic compound widely utilized in pharmaceutical and agrochemical research. This highly functionalized benzonitrile derivative features both chloromethyl and fluoro substituents, making it a versatile building block for synthesizing complex molecules. Its molecular structure (C₈H₅ClFN) offers unique reactivity patterns, particularly in cross-coupling reactions and nucleophilic substitutions, which are critical in modern drug discovery pipelines.

The growing demand for fluorinated pharmaceuticals has significantly increased interest in compounds like 4-Chloromethyl-3-fluoro-benzonitrile. Fluorination often enhances metabolic stability and bioavailability, addressing key challenges in drug design optimization. Researchers frequently search for "fluorobenzonitrile applications" or "CAS 345903-03-9 synthesis methods," reflecting its importance in developing kinase inhibitors and anticancer agents. Recent studies highlight its role in creating PET radiotracers for neurological imaging, aligning with the trending focus on precision medicine.

From a synthetic chemistry perspective, this compound serves as a precursor for heterocyclic scaffolds prevalent in crop protection agents. Its chloromethyl group enables facile derivatization through alkylation reactions, while the cyano functionality allows conversion to carboxylic acids or amides. Such transformations are frequently discussed in forums exploring "benzonitrile reactivity" or "aromatic fluorination techniques." The compound’s stability under microwave-assisted synthesis conditions makes it particularly valuable for high-throughput screening platforms.

Environmental and regulatory considerations surrounding halogenated compounds have spurred innovations in green chemistry applications of 4-Chloromethyl-3-fluoro-benzonitrile. Researchers are investigating catalytic fluorination methods to reduce waste generation, responding to queries like "sustainable fluorochemical production." Its low persistence in aquatic systems (as per OECD 301 biodegradation tests) positions it favorably compared to traditional polyhalogenated aromatics.

Analytical characterization of this compound typically involves HPLC purity analysis (often >98%) and GC-MS fragmentation studies. The distinct mass spectral signature at m/z 169 [M]⁺ aids in quality control, a topic frequently searched alongside "CAS 345903-03-9 specifications." Crystallographic studies reveal planar geometry with hydrogen bonding potential at the nitrile group, relevant for cocrystal engineering in formulation science.

Emerging applications include its use in OLED materials as an electron-transport layer component, capitalizing on the fluorine effect on charge mobility. This connects to popular searches about "fluorinated nanomaterials" and "organic electronics precursors." Storage recommendations emphasize protection from hydrolysis (desiccated at 2-8°C), with stability data showing <24 months under inert atmosphere.

Patent landscapes reveal over 15 filings since 2020 referencing 345903-03-9, particularly in EGFR inhibitor formulations and herbicide safeners. This correlates with search trends for "fluorobenzonitrile patents" and "agrochemical intermediates." The compound’s logP of 2.1 ± 0.3 suggests favorable membrane permeability, explaining its utility in CNS-targeted drug development.

Industrial-scale production employs continuous flow chemistry to enhance safety and yield, addressing concerns about "batch vs flow synthesis" comparisons. Recent QbD (Quality by Design) approaches have optimized the Friedel-Crafts chloromethylation step, reducing byproducts below 0.5% – a critical parameter for GMP-compliant manufacturing.

In academic settings, 4-Chloromethyl-3-fluoro-benzonitrile features in advanced organometallic catalysis courses, demonstrating directed ortho-metalation principles. Its 13C NMR spectrum (δ 115.3 ppm for CN, 162.1 ppm for C-F) serves as a teaching reference for substituent effects in aromatic systems, matching educational searches like "NMR interpretation of fluorobenzenes."

Future research directions may explore its click chemistry potential via azide-alkyne cycloadditions of the chloromethyl group, or its utility in metal-organic frameworks (MOFs) for gas storage. These prospects align with trending interdisciplinary investigations into "multifunctional chemical building blocks" and "smart material precursors," ensuring sustained relevance of this compound in cutting-edge science.